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Compound of Interest

Compound Name: 5-Bromo-4-methylnicotinaldehyde

Cat. No.: B1290056 Get Quote

Introduction 5-Bromo-4-methylnicotinaldehyde is a substituted pyridine derivative that serves

as a valuable intermediate in organic synthesis. Its structure, featuring a bromine atom, a

methyl group, and an aldehyde on the pyridine ring, provides multiple reactive sites for further

chemical modifications. This makes it a key building block in the development of complex

molecules, particularly in the pharmaceutical and agrochemical industries. The strategic

placement of these functional groups allows for selective reactions, such as cross-coupling at

the bromine position or various transformations of the aldehyde group, enabling the

construction of diverse molecular scaffolds.

Principle of Synthesis The synthesis of 5-Bromo-4-methylnicotinaldehyde is commonly

achieved through the oxidation of its corresponding alcohol, (5-Bromo-4-methyl-pyridin-3-yl)-

methanol. This transformation requires a suitable oxidizing agent that can selectively convert

the primary alcohol to an aldehyde without over-oxidation to a carboxylic acid or reacting with

other parts of the molecule. A variety of oxidizing agents can be employed for this purpose, with

the choice often depending on factors like yield, selectivity, reaction conditions, and ease of

purification. The precursor alcohol itself can be synthesized from nicotinamide derivatives

through a multi-step process.

Experimental Protocol
This protocol details the oxidation of (5-Bromo-4-methyl-pyridin-3-yl)-methanol to yield 5-
Bromo-4-methylnicotinaldehyde.
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(5-Bromo-4-methyl-pyridin-3-yl)-methanol

Manganese (IV) oxide (MnO₂)

Dichloromethane (DCM)

Anhydrous Magnesium Sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Heating mantle or oil bath

Filtration apparatus (e.g., Büchner funnel or Celite pad)

Rotary evaporator

Standard laboratory glassware

Nitrogen or Argon gas supply for inert atmosphere

Procedure: Oxidation of (5-Bromo-4-methyl-pyridin-3-yl)-methanol

Reaction Setup: In a round-bottom flask of appropriate size, suspend (5-Bromo-4-methyl-

pyridin-3-yl)-methanol in dichloromethane (DCM).

Addition of Oxidant: Add Manganese (IV) oxide (MnO₂) to the suspension. A significant

excess of MnO₂ is typically used to ensure complete conversion.

Reaction Condition: Heat the reaction mixture to reflux (approximately 40°C for DCM) under

an inert atmosphere (e.g., Nitrogen or Argon).

Monitoring: Stir the mixture vigorously at reflux. The reaction progress can be monitored by

Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC)

until the starting material is consumed. This process may take several hours to overnight.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work-up: After the reaction is complete, cool the mixture to room temperature.

Purification: Filter the reaction mixture through a pad of Celite to remove the manganese

solids. Wash the filter cake thoroughly with additional DCM to ensure all the product is

collected.

Solvent Removal: Combine the filtrate and washings, and remove the solvent under reduced

pressure using a rotary evaporator.

Final Product: The resulting solid is 5-Bromo-4-methylnicotinaldehyde. Further

purification, if necessary, can be performed by recrystallization or column chromatography.

Data Presentation
Table 1: Reactant and Product Information

Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Role

(5-Bromo-4-

methyl-pyridin-3-

yl)-methanol

351457-85-7 C₇H₈BrNO 202.05 Starting Material

Manganese (IV)

oxide
1313-13-9 MnO₂ 86.94 Oxidizing Agent

5-Bromo-4-

methylnicotinalde

hyde

351457-86-8 C₇H₆BrNO 200.03 Product

Table 2: Characterization Data for 5-Bromo-4-methylnicotinaldehyde[1]

Analysis Type Data

¹H NMR (300 MHz, CDCl₃)
δ 10.25 (s, 1H), 8.84 (s, 1H), 8.83 (s, 1H), 2.76

(s, 3H)

Appearance White to light yellow solid

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1290056?utm_src=pdf-body
https://www.benchchem.com/product/b1290056?utm_src=pdf-body
https://patents.google.com/patent/US20060116519A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
Synthesis Workflow Diagram

Starting Material Preparation

Core Synthesis Protocol

Analysis & Characterization

5-bromo-N-ethyl-nicotinamide

(5-Bromo-4-methyl-pyridin-3-yl)-methanol

Reduction & Grignard Reaction

Oxidation Reaction
(MnO2, DCM, Reflux)

Work-up & Filtration
(Cooling, Celite filtration)

Solvent Removal
(Rotary Evaporation)

Final Product:
5-Bromo-4-methylnicotinaldehyde

Spectroscopic Analysis
(e.g., NMR)
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Click to download full resolution via product page

Caption: Workflow for the synthesis and analysis of 5-Bromo-4-methylnicotinaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

